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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sec-butyl formate, a significant organic

compound with applications in various scientific fields. This document consolidates its chemical

identity, physicochemical properties, synthesis and analysis protocols, and safety information to

support research and development activities.

Chemical Identity
CAS Number: 589-40-2[1][2][3][4][5]

Molecular Formula: C₅H₁₀O₂[1][2][3][4]

IUPAC Name: butan-2-yl formate[3][4]

Synonyms: A variety of synonyms are used to identify sec-butyl formate in literature and

commercial listings. These include:

Formic acid, 1-methylpropyl ester[1][3][4][6]

sec-Butyl methanoate[2][4]

s-Butyl formate[4]

2-Butyl formate[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3054206?utm_src=pdf-interest
https://www.benchchem.com/product/b3054206?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butyl-formate
https://orgsyn.org/demo.aspx?prep=cv1p0361
https://www.chemicalbook.com/synthesis/butyl-formate.htm
https://plantaedb.com/compounds/sec-butyl-formate
https://www.echemi.com/products/pid_Seven44437-butylformate.html
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butyl-formate
https://orgsyn.org/demo.aspx?prep=cv1p0361
https://www.chemicalbook.com/synthesis/butyl-formate.htm
https://plantaedb.com/compounds/sec-butyl-formate
https://www.chemicalbook.com/synthesis/butyl-formate.htm
https://plantaedb.com/compounds/sec-butyl-formate
https://www.benchchem.com/product/b3054206?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butyl-formate
https://www.chemicalbook.com/synthesis/butyl-formate.htm
https://plantaedb.com/compounds/sec-butyl-formate
https://www.mdpi.com/2079-6382/12/10/1558
https://orgsyn.org/demo.aspx?prep=cv1p0361
https://plantaedb.com/compounds/sec-butyl-formate
https://plantaedb.com/compounds/sec-butyl-formate
https://orgsyn.org/demo.aspx?prep=cv1p0361
https://www.chemicalbook.com/synthesis/butyl-formate.htm
https://plantaedb.com/compounds/sec-butyl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Methylpropyl formate[1]

Formic acid, sec-butyl ester[1][2][4]

NSC 8430[1][4]

butan-2-yl methanoate[4]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of sec-butyl
formate.

Property Value Reference

Molecular Weight 102.13 g/mol [1][3][4]

Appearance Colorless clear liquid (est.) [2]

Boiling Point 94.0 °C at 760 mmHg [2]

Specific Gravity
0.87700 to 0.88300 @ 25.00

°C
[2][7]

Refractive Index
1.38600 to 1.39200 @ 20.00

°C
[2][7]

Flash Point 3.33 °C (38.00 °F) TCC [2][7]

Vapor Pressure
38.207 mmHg @ 25.00 °C

(est.)
[2]

Solubility
Slightly soluble in water;

soluble in alcohol.
[2][7]

logP (o/w) 1.240 (est.) [2]

Experimental Protocols
Synthesis of sec-Butyl Formate via Fischer
Esterification
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This protocol describes a general method for the synthesis of sec-butyl formate through the

acid-catalyzed esterification of sec-butanol with formic acid.

Materials:

sec-Butanol

Formic acid (88% or higher)

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Diethyl ether or other suitable extraction solvent

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, combine equimolar amounts of sec-butanol and formic acid.
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Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the total reactant mass) to the mixture while stirring.

Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for

2-4 hours to allow the esterification to proceed towards completion. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory

funnel.

Extraction and Washing: Add diethyl ether to dilute the mixture and wash it sequentially with:

Water to remove the bulk of the unreacted formic acid and sulfuric acid.

Saturated sodium bicarbonate solution to neutralize any remaining acids. Be cautious as

CO₂ evolution may cause pressure build-up.

Saturated sodium chloride solution (brine) to reduce the solubility of the ester in the

aqueous layer.

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium

sulfate.

Solvent Removal: Filter the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: Purify the crude sec-butyl formate by fractional distillation to obtain the final

product. Collect the fraction boiling at approximately 94-97 °C.

Analysis of sec-Butyl Formate by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of sec-butyl formate using GC-MS.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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A suitable capillary column (e.g., a non-polar DB-5 or a similar stationary phase)

Sample Preparation:

Prepare a dilute solution of the sec-butyl formate sample in a volatile organic solvent such

as hexane or dichloromethane. A typical concentration is around 10 µg/mL.

Ensure the sample is free of particulate matter by filtering or centrifugation if necessary.

Transfer the prepared sample to a 1.5 mL GC autosampler vial.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Injection Volume: 1 µL (splitless or with an appropriate split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: Increase to 150 °C at a rate of 10 °C/min

Hold: Maintain at 150 °C for 2 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 35-350

Data Analysis:

The identity of sec-butyl formate can be confirmed by comparing its retention time and the

resulting mass spectrum with a known standard or with reference spectra from a database,
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such as the NIST Mass Spectral Library.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of sec-
butyl formate.

Synthesis

Work-up & Purification

sec-Butanol + Formic Acid Esterification (Reflux)

H₂SO₄ (catalyst)

Crude Reaction Mixture Solvent Extraction Aqueous Washing (H₂O, NaHCO₃, Brine) Drying (Na₂SO₄) Solvent Removal (Rotovap) Fractional Distillation Pure sec-Butyl Formate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of sec-butyl formate.

Safety Information
sec-Butyl formate is classified as a highly flammable liquid and vapor. Appropriate safety

precautions should be taken when handling this compound. This includes working in a well-

ventilated area, away from ignition sources, and using appropriate personal protective

equipment (PPE) such as safety goggles, gloves, and a lab coat.

Conclusion
This technical guide provides essential information on sec-butyl formate for professionals in

research and development. The compiled data on its chemical properties, detailed

experimental protocols for its synthesis and analysis, and safety guidelines are intended to

facilitate its effective and safe use in scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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